molecular formula C16H14O4 B8714405 CID 261706

CID 261706

Cat. No. B8714405
M. Wt: 270.28 g/mol
InChI Key: NGQQEEYHKPKSER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

CID 261706 is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 261706 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 261706 including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

CID 261706

Molecular Formula

C16H14O4

Molecular Weight

270.28 g/mol

IUPAC Name

3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one

InChI

InChI=1S/C16H14O4/c1-20-16-10-11(7-9-15(16)19)6-8-14(18)12-4-2-3-5-13(12)17/h2-10,17,19H,1H3

InChI Key

NGQQEEYHKPKSER-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C=CC(=O)C2=CC=CC=C2O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-hydroxyacetophenone (6.8 g, 50 mmol) was condensed with vanillin (7.7 g, 50 mmol) in ethanol (100 ml) and piperidine (8.5 g) at room temperature (20° C.) under nitrogen for 4 days to give 2′,4-dihydroxy-3-methoxychalcone. The crude mixture was filtered and the filter residue was washed with ethanol. The crude product (9.8 g) was stirred up with ethyl acetate and the intermediate product was filtered off (yield 8.3 g, 61% of theoretical). The intermediate product (2.73 g, 10 mmol) was then hydrogenated in ethanol (60 ml) using hydrogen at atmospheric pressure with the aid of a palladium catalyst on activated carbon (0.3 g, 10 wt. % Pd content, moist, water content ca. 50 wt. %), then filtered and the filtrate was evaporated to dryness, wherein compound 5 was obtained as a colourless crystalline material (2.3 g, purity >95%).
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
7.7 g
Type
reactant
Reaction Step Two
Quantity
8.5 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Two

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